4-Methylphenyl 3-phenylacrylate
Description
4-Methylphenyl 3-phenylacrylate is an ester derivative of 3-phenylacrylic acid, where the ester group is a 4-methylphenyl moiety. The compound’s structure consists of a cinnamate backbone (3-phenylacrylate) esterified with a 4-methylphenol group, giving it a molecular formula of C₁₆H₁₄O₂ and a molecular weight of 238.28 g/mol.
Properties
Molecular Formula |
C16H14O2 |
|---|---|
Molecular Weight |
238.28 g/mol |
IUPAC Name |
(4-methylphenyl) (E)-3-phenylprop-2-enoate |
InChI |
InChI=1S/C16H14O2/c1-13-7-10-15(11-8-13)18-16(17)12-9-14-5-3-2-4-6-14/h2-12H,1H3/b12-9+ |
InChI Key |
IANCOMABALMZHX-FMIVXFBMSA-N |
SMILES |
CC1=CC=C(C=C1)OC(=O)C=CC2=CC=CC=C2 |
Isomeric SMILES |
CC1=CC=C(C=C1)OC(=O)/C=C/C2=CC=CC=C2 |
Canonical SMILES |
CC1=CC=C(C=C1)OC(=O)C=CC2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
The table below compares key physical and structural attributes of 4-methylphenyl 3-phenylacrylate with related esters:
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